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Compound of Interest

Compound Name: (4-(Pyridin-3-yl)phenyl)methanol

Cat. No.: B1301836

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-(Pyridin-3-yl)phenyl)methanol is a biaryl compound of significant interest in medicinal
chemistry and materials science. Its structure, featuring a pyridine ring linked to a benzyl
alcohol moiety, makes it a valuable synthetic intermediate for the development of novel
therapeutic agents and functional materials. This technical guide provides a comprehensive
overview of its chemical identity, physicochemical properties, a detailed experimental protocol
for its synthesis via a Suzuki-Miyaura coupling reaction, and a visualization of the reaction
mechanism.

Chemical Identity and Synonyms

The nomenclature and various identifiers for (4-(Pyridin-3-yl)phenyl)methanol are crucial for
accurate documentation and database searches.

o |[UPAC Name: (4-pyridin-3-ylphenyl)methanol[1]
e Synonyms:
o (4-PYRID-3-YLPHENYL)METHANOL[1]

o [4-(pyridin-3-yl)phenyl]methanol[1]
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o 4-(Pyridin-3-yl)benzyl alcohol

Physicochemical Properties

A summary of the key quantitative data for (4-(Pyridin-3-yl)phenyl)methanol is presented in
the table below. These properties are essential for its handling, characterization, and
application in further chemical synthesis.

Property Value Source
Molecular Formula C12H11NO PubChem[1]
Molecular Weight 185.22 g/mol PubChem[1]
CAS Number 217189-04-3 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 185.084063974 Da PubChem[1]
Topological Polar Surface Area  33.1 A2 PubChem[1]
Heavy Atom Count 14 PubChem

Experimental Protocols: Synthesis via Suzuki-
Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a robust and widely used method for the
formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds like (4-
(Pyridin-3-yl)phenyl)methanol. This protocol describes a general procedure for its synthesis
from 3-bromopyridine and (4-(hydroxymethyl)phenyl)boronic acid.

Reaction Scheme:

Materials and Reagents:
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e 3-Bromopyridine

e (4-(Hydroxymethyl)phenyl)boronic acid

o Palladium(ll) acetate (Pd(OAC)2)

e Triphenylphosphine (PPhs)

e Sodium carbonate (Na2COs)

e 1 4-Dioxane

o Water (degassed)

o Ethyl acetate

e Brine (saturated aqueous NaCl solution)

e Magnesium sulfate (MgSOa)

» Nitrogen gas (inert atmosphere)

Equipment:

Round-bottom flask

o Reflux condenser

o Magnetic stirrer with heating mantle

e Separatory funnel

« Rotary evaporator

o Standard laboratory glassware

Procedure:
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Reaction Setup: To a round-bottom flask, add 3-bromopyridine (1.0 eq), (4-
(hydroxymethyl)phenyl)boronic acid (1.2 eq), sodium carbonate (2.5 eq), palladium(ll)
acetate (0.02 eq), and triphenylphosphine (0.08 eq).

Solvent Addition: Add a 3:1 mixture of 1,4-dioxane and degassed water to the flask.

Inert Atmosphere: Purge the reaction mixture with nitrogen gas for 15-20 minutes to ensure
an inert atmosphere.

Reaction: Heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring. Monitor
the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete
within 12-24 hours.

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with
ethyl acetate and water.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer twice more with ethyl acetate.

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure (4-
(Pyridin-3-yl)phenyl)methanol.

Reaction Mechanism: Suzuki-Miyaura Coupling

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established mechanism involving a
palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive
elimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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